N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-(9,10-dioxoanthracen-1-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C25H16N2O5/c28-20-12-13-21(29)27(20)15-10-8-14(9-11-15)25(32)26-19-7-3-6-18-22(19)24(31)17-5-2-1-4-16(17)23(18)30/h1-11H,12-13H2,(H,26,32)
• InChI Key: OXDZDGSCJLDWGK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC4=C3C(=O)C5=CC=CC=C5C4=O
• Molecular Formula: C25H16N2O5
• Molecular Weight: 424.4 g/mol

Description

N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide, also known as DPA-714, is a novel ligand that binds to the translocator protein (TSPO) in the brain. TSPO is a mitochondrial protein that is involved in various physiological and pathological processes, including neuroinflammation, oxidative stress, and apoptosis. DPA-714 has been extensively studied for its potential applications in neuroimaging, drug development, and basic research.

Scientific Research Applications

Synthesis and Biological Activity

• N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-methylbenzamide has been synthesized for potential use in metal-catalyzed C-H bond functionalization reactions (Al Mamari & Al Sheidi, 2020).
• Specific cyclization of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)methanesulfonamides into naphtho[1,2,3-cd]indol-6(2H)-ones has been researched, highlighting the compound's utility in chemical transformations (Beresnev & Gornostaev, 2008).
• The antimicrobial activity of amino-acid derivatives of 2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide has been studied, showing potential in addressing bacterial and fungal infections (Zvarich et al., 2014).

Pharmacological Potential

• Derivatives of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-methylbenzamide have shown promise in antioxidant and antiplatelet activity studies, suggesting potential therapeutic applications (Stasevych et al., 2022).
• Dithiocarbamates of 9,10-anthracenedione, related to N-(9,10-dioxo-9,10-dihydroanthracen-1-yl) compounds, have shown cytotoxic activity against various cancer cell lines, indicating potential as anticancer agents (Stasevych et al., 2017).

Chemical Synthesis and Analysis

• Synthesis methods for chlorinated tetracyclic compounds, including analogs of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide, have been explored for their potential antidepressant effect (Karama et al., 2016).
• The compound's synthesis and photophysical properties have been studied, particularly in relation to peptide chemistry, indicating its utility in biochemical research (Szymańska et al., 2004).